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Compound of Interest

Compound Name: Quinhydrone

Cat. No.: B085884

An In-depth Technical Guide to the Physical and Chemical Properties of Quinhydrone Powder
For Researchers, Scientists, and Drug Development Professionals

Quinhydrone, a charge-transfer complex of benzoquinone and hydroquinone, is a dark green
to black crystalline powder.[1][2][3] It has historically been a cornerstone in electrochemical
analysis, particularly for pH measurements, and continues to be a subject of interest for its
unique redox properties. This guide provides a comprehensive overview of the physical and
chemical properties of quinhydrone powder, detailed experimental protocols, and visual
representations of its core functionalities.

Physical Properties

Quinhydrone powder is characterized by its distinct dark green to reddish-brown appearance
and metallic luster.[3][4] It is stable under normal conditions but is sensitive to air and light,
necessitating storage under nitrogen in a cool, dry place below 30°C.

Table 1: Quantitative Physical Properties of Quinhydrone
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Property Value References

Molecular Formula C12H1004

Molecular Weight 218.21 g/mol

CAS Number 106-34-3

Appearance Dark green crystalline powder

Melting Point 167-172 °C

Boiling Point ~285-360 °C (with partial
decomposition)

Density 1.40 g/cm3

Bulk Density 300 kg/m 3

Vapor Pressure 1 x 10~ mmHg

Flash Point 165 °C

Auto-ignition Temperature 516 °C

Chemical Properties

The chemical behavior of quinhydrone is dominated by the reversible redox equilibrium

between its constituent molecules, hydroquinone and p-benzoquinone. This property is the

foundation of its application in electrochemistry.

Table 2: Chemical and Solubility Properties of Quinhydrone
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Property

Description

References

Water Solubility

4 g/L (at 20 °C)

Other Solubilities

Soluble in hot water, alcohol,
ether, and ammonia. Insoluble

in petroleum ether.

Stability

Stable under normal

conditions.

Incompatibilities

Strong oxidizing agents.

Hazardous decomposition

Decomposition products include carbon
monoxide and carbon dioxide.
Sensitivity Air and light sensitive.

Redox Chemistry and Signaling Pathway

Quinhydrone functions as a redox indicator due to the interconversion between hydroquinone

(the reduced form) and p-benzoquinone (the oxidized form). This equilibrium is pH-dependent,

involving the transfer of two electrons and two protons.

The half-reaction is as follows:

CeHaO2 + 2H* + 2e~ = CeHa(OH)2

This equilibrium establishes a potential on an inert electrode, such as platinum, which is directly

proportional to the pH of the solution.
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Caption: Redox equilibrium of quinhydrone.

Experimental Protocols
Preparation of a Quinhydrone Electrode for pH

Measurement

The quinhydrone electrode offers a simple and rapid method for determining pH in the range

of 1to 9.

Materials:

Test solution

Quinhydrone powder

Stirring apparatus

Procedure:

Platinum wire or foil electrode

Reference electrode (e.g., Saturated Calomel Electrode - SCE)

Potentiometer or pH meter with a millivolt scale
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Electrode Cleaning: Thoroughly clean the platinum electrode to ensure a reproducible
surface. This can be achieved by scrubbing with a mild surfactant, followed by rinsing with
deionized water. For more stubborn contaminants, soaking in 10% nitric acid for 2-3 hours
may be necessary, followed by extensive rinsing.

Solution Saturation: Add a small amount of quinhydrone powder (approximately 0.5-1.0 g
per 100 mL) to the test solution. Stir the solution for 5-10 minutes to ensure it becomes
saturated with quinhydrone. The presence of undissolved crystals indicates saturation.

Electrode Immersion: Immerse the cleaned platinum electrode and the reference electrode
into the quinhydrone-saturated test solution.

Potential Measurement: Connect the electrodes to a potentiometer and measure the
potential difference (EMF) of the cell.

Principle of Measurement:

The potential of the quinhydrone electrode (E_Q) is related to the pH of the solution by the

Nernst equation:

E Q=E° Q-(2.303RT/F)*pH

Where:

E°_Q is the standard electrode potential of the quinhydrone electrode.
R is the ideal gas constant.
T is the absolute temperature.

F is the Faraday constant.

The overall cell potential (E_cell) is the difference between the potential of the quinhydrone

electrode and the reference electrode (E_ref):

E cell=E_Q - E_ref
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By measuring E_cell and knowing the potential of the reference electrode, the pH of the
solution can be calculated.

pH Measurement Workflow using Quinhydrone Electrode

Clean Platinum Electrode

l

Saturate Test Solution
with Quinhydrone Powder

l

Immerse Pt and Reference
Electrodes in Solution

l

Connect to Potentiometer

l

Measure Cell Potential (EMF)

l

Calculate pH using
Nernst Equation

Click to download full resolution via product page

Caption: Workflow for pH determination.

Purification of Quinhydrone

For high-precision applications, purification of commercial quinhydrone may be necessary.
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Method:
o Crystallize the quinhydrone from water at 65°C.
e Dry the resulting crystals under a vacuum.

Safety and Handling

Quinhydrone is toxic if swallowed and causes skin, eye, and respiratory irritation. It is also
very toxic to aquatic life.

Table 3: Hazard and Safety Information for Quinhydrone

Hazard Statement Precautionary Statement References

P264: Wash skin thoroughly

after handling.

H301: Toxic if swallowed

P280: Wear protective
H315: Causes skin irritation gloves/eye protection/face

protection.

P301 + P310: IF
H319: Causes serious eye SWALLOWED: Immediately
irritation call a POISON CENTER or

doctor/physician.

P305 + P351 + P338: IF IN

EYES: Rinse cautiously with
H335: May cause respiratory water for several minutes.
irritation Remove contact lenses, if

present and easy to do.

Continue rinsing.

Always handle quinhydrone in a well-ventilated area, wearing appropriate personal protective
equipment (PPE), including gloves, safety glasses, and a lab coat. Avoid generating dust.

Applications
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The primary application of quinhydrone is in the determination of pH using the quinhydrone
electrode. It serves as a convenient alternative to the hydrogen electrode. Other uses include:

e Redox Indicator: Its distinct color change upon oxidation or reduction makes it a useful
indicator in redox titrations.

o Charge-Transfer Complex Studies: Quinhydrone is a model system for studying charge-
transfer interactions in organic materials.

» Semiconducting Properties: It exhibits semiconducting properties, which have been
investigated for various electronic applications.

Conclusion

Quinhydrone powder possesses a unique set of physical and chemical properties that have
made it a valuable tool in electrochemistry and analytical chemistry. Its well-defined redox
behavior, coupled with the simplicity of the quinhydrone electrode, provides a reliable method
for pH measurement. A thorough understanding of its properties, experimental protocols, and
safety considerations is essential for its effective and safe use in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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